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Compound of Interest

Compound Name: 2,3-Dimethyl-1,4-dinitrobenzene

Cat. No.: B1342626

2,3-Dimethyl-1,4-dinitrobenzene: A Technical
Overview

IUPAC Name: 2,3-Dimethyl-1,4-dinitrobenzene[1]
Synonyms: 3,6-Dinitro-1,2-xylene[1]

This technical guide provides a comprehensive overview of 2,3-dimethyl-1,4-dinitrobenzene,
including its chemical properties, a detailed experimental protocol for its synthesis via the
nitration of o-xylene, and a logical workflow diagram. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Chemical and Physical Properties

A summary of the key quantitative data for 2,3-dimethyl-1,4-dinitrobenzene is presented in
the table below for easy reference and comparison.
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Property Value Source

Molecular Formula CsHsN20a4 PubChem[1]
Molecular Weight 196.16 g/mol PubChem[1]

CAS Number 70605-73-1 Pharmaffiliates
Appearance Crystalline solid (predicted) General knowledge
Melting Point Not specified

Boiling Point Not specified

Solubility Insoluble in water General knowledge

Experimental Protocol: Synthesis of 2,3-Dimethyl-
1,4-dinitrobenzene

The synthesis of 2,3-dimethyl-1,4-dinitrobenzene is typically achieved through the nitration of
o-xylene. While the direct nitration of o-xylene can lead to a mixture of dinitro isomers, the
following protocol describes a general method for achieving dinitration. Further purification
would be required to isolate the 2,3-dimethyl-1,4-dinitrobenzene isomer.

Materials:

e 0-Xylene

o Concentrated Sulfuric Acid (98%)
e Fuming Nitric Acid (=90%)

e Ice

« Distilled Water

e Sodium Bicarbonate solution (5%)

e Anhydrous Magnesium Sulfate
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e Dichloromethane (or other suitable organic solvent)
e Round-bottom flask (250 mL)

e Dropping funnel

o Magnetic stirrer and stir bar

* Ice bath

» Reflux condenser

e Separatory funnel

» Beakers

e Biuchner funnel and filter paper
e Rotary evaporator

Procedure:

o Preparation of the Nitrating Mixture: In a 250 mL round-bottom flask equipped with a
magnetic stir bar, carefully add 50 mL of concentrated sulfuric acid. Cool the flask in an ice
bath with constant stirring. Slowly add 50 mL of fuming nitric acid to the sulfuric acid using a
dropping funnel. Maintain the temperature of the mixture below 10°C throughout the addition.
This exothermic reaction generates the nitronium ion (NO2z%), the active electrophile for the
nitration reaction.

 Nitration of o-Xylene: Once the nitrating mixture has cooled, slowly add 25 mL of o-xylene
dropwise from the dropping funnel while vigorously stirring the mixture. The rate of addition
should be controlled to maintain the reaction temperature below 30°C. After the complete
addition of o-xylene, attach a reflux condenser to the flask and heat the mixture to 60-70°C
for 1-2 hours to promote dinitration.

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature
and then carefully pour it over 200 g of crushed ice in a large beaker with stirring. This will
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precipitate the crude dinitro-o-xylene isomers. Filter the precipitated solid using a Blichner
funnel and wash it with cold distilled water until the washings are neutral to litmus paper.

o Neutralization and Drying: Transfer the crude product to a beaker and wash it with a 5%
sodium bicarbonate solution to remove any residual acid, followed by another wash with
distilled water. Dry the crude product in a desiccator over anhydrous magnesium sulfate.

 Purification: The crude product is a mixture of dinitro-o-xylene isomers. Separation and
purification of the desired 2,3-dimethyl-1,4-dinitrobenzene isomer can be achieved by
fractional crystallization or column chromatography using a suitable solvent system (e.g., a
mixture of hexane and ethyl acetate).

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 2,3-dimethyl-1,4-
dinitrobenzene.
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Caption: Synthesis workflow for 2,3-Dimethyl-1,4-dinitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2,3-Dimethyl-1,4-dinitrobenzene" IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342626#2-3-dimethyl-1-4-dinitrobenzene-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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